[(3-Methylcyclopent-2-en-1-yl)sulfanyl]benzene

• CAS No.: 106813-30-3
• Molecular Formula: C12H14S
• Molecular Weight: 190.31 g/mol
• IUPAC Name: (3-methylcyclopent-2-en-1-yl)sulfanylbenzene
• InChI: InChI=1S/C12H14S/c1-10-7-8-12(9-10)13-11-5-3-2-4-6-11/h2-6,9,12H,7-8H2,1H3
• InChI Key: YQGRHSMGAMRRTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(CC1)SC2=CC=CC=C2

Description

[(3-Methylcyclopent-2-en-1-yl)sulfanyl]benzene is an organic compound that features a benzene ring substituted with a sulfanyl group attached to a 3-methylcyclopent-2-en-1-yl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3-Methylcyclopent-2-en-1-yl)sulfanyl]benzene typically involves the reaction of 3-methylcyclopent-2-en-1-yl halide with thiophenol under basic conditions. The reaction proceeds via nucleophilic substitution, where the thiophenol acts as a nucleophile, displacing the halide ion from the cyclopentene ring.

Industrial Production Methods

Industrial production methods for [(3-Methylcyclopent-2-en-1-yl)sulfanyl]benzene are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, including the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

[(3-Methylcyclopent-2-en-1-yl)sulfanyl]benzene can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the sulfanyl group or to reduce the double bond in the cyclopentene ring.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzene ring, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Hydrogen gas with a palladium catalyst, lithium aluminum hydride.

Substitution: Halogenation using bromine or chlorine, nitration using nitric acid and sulfuric acid.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced cyclopentane derivatives.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Potential use in drug development due to its unique structural features.

Industry: May be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of [(3-Methylcyclopent-2-en-1-yl)sulfanyl]benzene depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The sulfanyl group can form covalent bonds with nucleophilic sites in proteins, potentially altering their function.

Comparison with Similar Compounds

[(3-Methylcyclopent-2-en-1-yl)sulfanyl]benzene can be compared with other sulfanyl-substituted benzene derivatives:

[(Cyclopent-3-en-1-yl)methyl]sulfanylbenzene: Similar structure but with a different cyclopentene substitution pattern.

[(Cyclopent-2-en-1-yl)sulfanyl]benzene: Lacks the methyl group on the cyclopentene ring.

[(3-Methylcyclopent-2-en-1-yl)sulfanyl]toluene: Contains a toluene ring instead of benzene.

These comparisons highlight the unique structural features of [(3-Methylcyclopent-2-en-1-yl)sulfanyl]benzene, such as the presence of the methyl group and the specific positioning of the sulfanyl group, which can influence its reactivity and applications.